Cas no 875515-76-7 (4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid)

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid structure
875515-76-7 structure
Product Name:4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid
CAS No:875515-76-7
MF:C7H3ClN2O2S
MW:214.628918886185
MDL:MFCD11846188
CID:1025728
Update Time:2025-08-05

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid
    • 4-chloro-Thieno[3,2-d]pyrimidine-6-carboxylic acid
    • QC-5851
    • SC2471
    • APAYWGOJUNTPCI-UHFFFAOYSA-N
    • OR53050
    • PB31598
    • FCH1406240
    • AX8224386
    • W8981
    • ST24023518
    • 4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid (ACI)
    • MDL： MFCD11846188
    • Inchi： 1S/C7H3ClN2O2S/c8-6-5-3(9-2-10-6)1-4(13-5)7(11)12/h1-2H,(H,11,12)
    • InChI Key： APAYWGOJUNTPCI-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC2C(=C(N=CN=2)Cl)S1)O

Computed Properties

  • Exact Mass: 213.96000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Topological Polar Surface Area: 91.3

Experimental Properties

  • Color/Form: Solid
  • Density: 1.731
  • PSA: 91.32000
  • LogP: 2.04290

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Security Information

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Pricemore >>

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4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Production Method

Production Method 1

16269-66-2 16269-66-2
875515-76-7 875515-76-7
Reaction Conditions
1.1 Reagents: Butyllithium ,  2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  30 min, -78 °C; 1 h, -78 °C
1.3 2 h, -78 °C → rt
Reference
Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3
Disch, Jeremy S.; et al, Journal of Medicinal Chemistry, 2013, 56(9), 3666-3679

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Raw materials

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Preparation Products

4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid Related Literature

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